Cas no 106912-94-1 (2-Methyl-[1,1'-biphenyl]-3-ol)

• Product Name: 2-Methyl-[1,1'-biphenyl]-3-ol
• CAS No: 106912-94-1
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• MDL: MFCD24715211
• CID: 893840
• PubChem ID: 13868473
• Update Time: 2025-05-19

2-Methyl-[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-[1,1'-biphenyl]-3-ol
• AKOS BAR-1077
• 2-Methyl-3-phenylphenol
• 2'-METHYL[1,1'-BIPHENYL]-3-OL
• 2-Methylbiphenyl-3-ol
• a-Phenyl-o-kresol
• AK147506
• SY096689
• A1-92283
• 2-Methyl[1,1'-biphenyl]-3-ol
• 2/'-METHYL[1,1/'-BIPHENYL]-3-OL
• AC2839
• 106912-94-1
• DS-8777
• P4K8NCV7K6
• CS-0045388
• [1,1'-Biphenyl]-3-ol, 2-methyl-
• SCHEMBL2860776
• RDCHMDPGLCHQQM-UHFFFAOYSA-N
• AKOS022187543
• MFCD24715211

• MDL： MFCD24715211
• Inchi： 1S/C13H12O/c1-10-12(8-5-9-13(10)14)11-6-3-2-4-7-11/h2-9,14H,1H3
• InChI Key： RDCHMDPGLCHQQM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: 319.5°C at 760 mmHg

2-Methyl-[1,1'-biphenyl]-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Methyl-[1,1'-biphenyl]-3-ol

2-Methyl-[1,1'-biphenyl]-3-ol: A Comprehensive Overview

The compound with CAS No. 106912-94-1, commonly referred to as 2-Methyl-[1,1'-biphenyl]-3-ol, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a biphenyl system with a methyl group and a hydroxyl group attached at specific positions. The biphenyl system in this molecule contributes to its stability and reactivity, making it a subject of interest in various research areas.

Recent studies have highlighted the potential of 2-Methyl-[1,1'-biphenyl]-3-ol in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and high-performance composites. The molecule's ability to form strong intermolecular bonds has been particularly useful in creating materials with enhanced mechanical and thermal properties. These findings underscore the importance of understanding the molecular interactions and electronic properties of 2-Methyl-[1,1'-biphenyl]-3-ol.

In addition to its applications in materials science, 2-Methyl-[1,1'-biphenyl]-3-ol has also gained attention in the pharmaceutical industry. Its structural features make it a promising candidate for drug design, particularly in the development of bioactive compounds. Recent research has focused on its potential as a scaffold for creating molecules with anti-inflammatory and antioxidant properties. The hydroxyl group in the molecule plays a crucial role in these activities, as it facilitates hydrogen bonding and other key interactions.

The synthesis of 2-Methyl-[1,1'-biphenyl]-3-ol involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative methods to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts has significantly improved the efficiency of certain steps in its synthesis. These advancements not only make the production of 2-Methyl-[1,1'-biphenyl]-3-ol more feasible but also pave the way for further exploration of its properties.

Another area where 2-Methyl-[1,1'-biphenyl]-3-ol has shown promise is in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. Recent findings indicate that this compound can enhance the selectivity and activity of certain catalysts, making it valuable in industrial processes. This highlights the versatility of 2-Methyl-[1,1'-biphenyl]-3-ol across different chemical disciplines.

From an environmental perspective, understanding the degradation pathways of 2-Methyl-[1,1'-biphenyl]-3-ol is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, which reduces its persistence in the environment. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 2-Methyl-[1,1'-biphenyl]-3-ol (CAS No. 106912-94-1) is a versatile compound with applications spanning materials science, pharmaceuticals, and catalysis. Its unique structure and reactivity continue to drive innovative research across these fields. As scientists delve deeper into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern chemistry.